Cas no 2171679-73-3 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydrocyclopentacpyrrole-1-carboxylic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydrocyclopentacpyrrole-1-carboxylic acid
• CAS No: 2171679-73-3
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6360900
• PubChem ID: 165826314
• Update Time: 2025-10-18

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydrocyclopentacpyrrole-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydrocyclopentacpyrrole-1-carboxylic acid
• 2171679-73-3
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-octahydrocyclopenta[c]pyrrole-1-carboxylic acid
• EN300-1515702

• Inchi： 1S/C26H28N2O5/c29-23(28-14-16-6-5-11-17(16)24(28)25(30)31)12-13-27-26(32)33-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,16-17,22,24H,5-6,11-15H2,(H,27,32)(H,30,31)
• InChI Key： KGJMGWYLBPXJTL-UHFFFAOYSA-N
• SMILES： OC(C1C2CCCC2CN1C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydrocyclopentacpyrrole-1-carboxylic acid

Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydrocyclopentacpyrrole-1-carboxylic acid (CAS No. 2171679-73-3)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydrocyclopentacpyrrole-1-carboxylic acid (CAS No. 2171679-73-3) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring an Fmoc-protected amino group and a cyclopentapyrrole backbone, makes it a valuable building block for drug discovery and peptide synthesis. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and bioactive molecule design, aligning with current trends in precision medicine and biologics development.

One of the key features of CAS No. 2171679-73-3 is its Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is widely used in solid-phase peptide synthesis (SPPS). This group provides stability during synthesis while allowing for easy deprotection under mild basic conditions. The compound’s octahydrocyclopentapyrrole moiety contributes to its conformational rigidity, enhancing its utility in designing peptidomimetics and small-molecule inhibitors. These properties are particularly relevant in the context of cancer therapeutics and neurodegenerative disease research, where peptide-based drugs are gaining traction.

In recent years, the demand for custom peptide synthesis and high-purity intermediates like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydrocyclopentacpyrrole-1-carboxylic acid has surged, driven by advancements in proteomics and biopharmaceuticals. This compound is often searched in conjunction with terms such as "Fmoc-amino acid derivatives", "peptide coupling reagents", and "non-natural amino acids", reflecting its niche yet critical role in chemical biology. Its compatibility with automated peptide synthesizers further enhances its appeal for high-throughput applications.

From a structural-activity relationship (SAR) perspective, the cyclopentapyrrole core of this compound offers unique steric and electronic properties, making it a candidate for modulating protein-protein interactions (PPIs). This is particularly relevant in the development of therapeutic peptides targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Additionally, its carboxylic acid terminus allows for further functionalization, enabling conjugation with fluorescent tags, PEG linkers, or other bioorthogonal handles for imaging and diagnostic applications.

The synthesis and characterization of CAS No. 2171679-73-3 require expertise in advanced organic chemistry and chromatographic purification techniques. Analytical methods such as HPLC, mass spectrometry, and NMR spectroscopy are essential to ensure its purity and identity. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are increasingly explored for their potential in multifunctional drug conjugates and prodrug systems.

In summary, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydrocyclopentacpyrrole-1-carboxylic acid represents a versatile tool for medicinal chemists and biotechnologists. Its combination of Fmoc protection, rigid heterocyclic scaffold, and carboxylic acid functionality positions it at the intersection of peptide chemistry and drug design. With growing interest in next-generation therapeutics, this compound is poised to play a pivotal role in innovations such as peptide vaccines, cell-penetrating peptides, and biodegradable polymers for controlled release formulations.